![molecular formula C19H28N4O3 B5647609 (4aS*,8aS*)-2-(cyclopentylcarbonyl)-7-[(1-methyl-1H-pyrazol-3-yl)carbonyl]octahydro-2,7-naphthyridin-4a(2H)-ol](/img/structure/B5647609.png)
(4aS*,8aS*)-2-(cyclopentylcarbonyl)-7-[(1-methyl-1H-pyrazol-3-yl)carbonyl]octahydro-2,7-naphthyridin-4a(2H)-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a part of the naphthyridine derivatives, a class known for diverse biological activities stemming from their unique molecular structure. Naphthyridines and related compounds have been synthesized and studied for their potential in various applications due to the pharmacophore's adaptability and the structural diversity it can encompass.
Synthesis Analysis
The synthesis of naphthyridine derivatives typically involves multi-step chemical reactions, including condensation, cyclization, and Grignard reactions. For instance, the synthesis of similar naphthyridine compounds involves the formation through Grignard reaction, condensation reaction, and cyclization reactions, showcasing the complexity and the synthetic versatility of this class of compounds (Bucha et al., 2014).
Molecular Structure Analysis
The molecular structure of naphthyridine derivatives is characterized by a bicyclic system comprising a pyridine ring fused to a naphthalene moiety. This structural framework is adaptable to various substitutions, which can significantly alter the compound's physical, chemical, and biological properties.
Chemical Reactions and Properties
Naphthyridine derivatives undergo a range of chemical reactions, tailored by substituent groups attached to the core structure. These reactions can include nucleophilic substitution, electrophilic addition, and cycloaddition reactions, highlighting the compounds' reactive versatility. The specific compound’s cyclopentylcarbonyl and pyrazolylcarbonyl groups suggest potential reactivity in nucleophilic substitution reactions or participation in further cycloaddition reactions.
Physical Properties Analysis
The physical properties of naphthyridine derivatives, such as solubility, melting point, and crystallinity, depend on the specific substituents and overall molecular structure. For example, compounds within this class are generally soluble in polar organic solvents like DMSO, indicative of their potential for diverse solubility profiles based on substitution patterns (Bucha et al., 2014).
properties
IUPAC Name |
[(4aS,8aS)-4a-hydroxy-7-(1-methylpyrazole-3-carbonyl)-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-2-yl]-cyclopentylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N4O3/c1-21-9-6-16(20-21)18(25)23-11-8-19(26)7-10-22(12-15(19)13-23)17(24)14-4-2-3-5-14/h6,9,14-15,26H,2-5,7-8,10-13H2,1H3/t15-,19-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REGFYPWQBRXQBL-KXBFYZLASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(=O)N2CCC3(CCN(CC3C2)C(=O)C4CCCC4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=CC(=N1)C(=O)N2CC[C@]3(CCN(C[C@H]3C2)C(=O)C4CCCC4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4aS*,8aS*)-2-(cyclopentylcarbonyl)-7-[(1-methyl-1H-pyrazol-3-yl)carbonyl]octahydro-2,7-naphthyridin-4a(2H)-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.